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Compound of Interest

Compound Name: Dasatinib carbaldehyde

Cat. No.: B10854316

In-Depth Technical Guide: Dasatinib
Carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Dasatinib carbaldehyde, a key
chemical entity in targeted protein degradation research. It details its physicochemical
properties, mechanism of action, and provides conceptual experimental workflows and
signaling pathway diagrams to support further research and development.

Physicochemical Properties of Dasatinib
Carbaldehyde

Dasatinib carbaldehyde serves as a crucial building block in the synthesis of Proteolysis
Targeting Chimeras (PROTACS). Its quantitative data are summarized below for easy

reference.
Property Value Reference
CAS Number 2112837-79-1 [11[2][3][41[5]
Molecular Weight 471.96 g/mol [L][2][3][4][5]
Molecular Formula C21H22CIN702S [31[41[6]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b10854316?utm_src=pdf-interest
https://www.benchchem.com/product/b10854316?utm_src=pdf-body
https://www.benchchem.com/product/b10854316?utm_src=pdf-body
https://www.benchchem.com/product/b10854316?utm_src=pdf-body
https://www.benchchem.com/product/b10854316?utm_src=pdf-body
https://go.drugbank.com/drugs/DB01254
https://synapse.patsnap.com/article/what-is-the-mechanism-of-dasatinib
https://www.researchgate.net/figure/Schematic-diagram-showing-the-mechanism-of-action-of-PROTAC-technology-for-this_fig1_349420392
https://www.nbinno.com/article/pharmaceutical-intermediates/science-behind-treatment-dasatinib-monohydrate-mechanism-therapeutic-value
https://pmc.ncbi.nlm.nih.gov/articles/PMC9749824/
https://go.drugbank.com/drugs/DB01254
https://synapse.patsnap.com/article/what-is-the-mechanism-of-dasatinib
https://www.researchgate.net/figure/Schematic-diagram-showing-the-mechanism-of-action-of-PROTAC-technology-for-this_fig1_349420392
https://www.nbinno.com/article/pharmaceutical-intermediates/science-behind-treatment-dasatinib-monohydrate-mechanism-therapeutic-value
https://pmc.ncbi.nlm.nih.gov/articles/PMC9749824/
https://www.researchgate.net/figure/Schematic-diagram-showing-the-mechanism-of-action-of-PROTAC-technology-for-this_fig1_349420392
https://www.nbinno.com/article/pharmaceutical-intermediates/science-behind-treatment-dasatinib-monohydrate-mechanism-therapeutic-value
https://www.researchgate.net/figure/The-PROTACs-mechanism-of-action-PROTAC-promotes-the-simultaneous-and-artificial-binding_fig2_363782316
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Experimental Workflow: Synthesis of a Dasatinib-
Based PROTAC

The following diagram outlines a generalized experimental workflow for the synthesis and
characterization of a PROTAC utilizing Dasatinib carbaldehyde as the target-binding moiety.
This process involves the chemical ligation of the Dasatinib moiety to a linker and subsequently
to an E3 ligase ligand, followed by purification and characterization steps.
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A generalized workflow for the synthesis and characterization of a Dasatinib-based PROTAC.

Mechanism of Action: Dasatinib Signaling Pathway
Inhibition

Dasatinib is a potent inhibitor of multiple tyrosine kinases, playing a critical role in blocking
aberrant downstream signaling pathways that drive cancer cell proliferation and survival. The
diagram below illustrates the key signaling cascades targeted by Dasatinib. Dasatinib primarily

targets the BCR-ABL fusion protein, a hallmark of chronic myeloid leukemia (CML), as well as
SRC family kinases.[2][4] Inhibition of these kinases disrupts major signaling pathways
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including the RAS/MAPK, PISK/AKT, and STAT pathways, ultimately leading to reduced cell
proliferation and induction of apoptosis in cancer cells.[7]
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Dasatinib inhibits BCR-ABL and SRC family kinases, blocking downstream signaling pathways.

Mechanism of Action: PROTAC-Mediated Protein
Degradation

Dasatinib carbaldehyde is a key component in the design of PROTACSs that target specific
kinases for degradation. The general mechanism of action for a Dasatinib-based PROTAC is
depicted below. The PROTAC molecule forms a ternary complex with the target protein (e.g.,
BCR-ABL) and an E3 ubiquitin ligase.[8] This proximity induces the ubiquitination of the target
protein, marking it for degradation by the proteasome.[8][9] The PROTAC molecule is then
released and can catalytically induce the degradation of multiple target protein molecules.[9]

E3 Ubiquitin Ligase PROTAC

e.g., BCR-ABL)

[Target Protein Dasatinib-based
(

Ternary Complex
(Target-PROTAC-E3)

Ubiquitin

e e
- -
- ~

Ubiquitination of
Target Protein

~ -
~ -
~_—— -

26S Proteasome

Target Protein
Degradation

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b10854316?utm_src=pdf-body-img
https://www.benchchem.com/product/b10854316?utm_src=pdf-body
https://en.wikipedia.org/wiki/Proteolysis_targeting_chimera
https://en.wikipedia.org/wiki/Proteolysis_targeting_chimera
https://portlandpress.com/biochemist/article/43/5/74/229305/A-beginner-s-guide-to-PROTACs-and-targeted-protein
https://portlandpress.com/biochemist/article/43/5/74/229305/A-beginner-s-guide-to-PROTACs-and-targeted-protein
https://www.benchchem.com/product/b10854316?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

General mechanism of a Dasatinib-based PROTAC leading to targeted protein degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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